Cas no 128294-47-3 (Phenol,4-[(1E)-2-(3,4-dimethoxyphenyl)ethenyl]-)
128294-47-3 structure
Product Name:Phenol,4-[(1E)-2-(3,4-dimethoxyphenyl)ethenyl]-
CAS No:128294-47-3
MF:C16H16O3
MW:256.296444892883
CID:160782
PubChem ID:6442736
Update Time:2025-04-19
Phenol,4-[(1E)-2-(3,4-dimethoxyphenyl)ethenyl]- Chemical and Physical Properties
Names and Identifiers
-
- Phenol,4-[(1E)-2-(3,4-dimethoxyphenyl)ethenyl]-
- phenol, 4-[(E)-2-(3,4-dimethoxyphenyl)ethenyl]-
- 4-[(E)-2-(3,4-dimethoxyphenyl)ethenyl]phenol
- Phenyl, 4-((1E)-2-(3,4-dimethoxyphenyl)ethenyl)-
- 128294-47-3
- SCHEMBL1815698
- CHEMBL231936
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- Inchi: 1S/C16H16O3/c1-18-15-10-7-13(11-16(15)19-2)4-3-12-5-8-14(17)9-6-12/h3-11,17H,1-2H3/b4-3+
- InChI Key: DXETTWUJTDCUQW-ONEGZZNKSA-N
- SMILES: O(C)C1=C(C=CC(/C=C/C2C=CC(=CC=2)O)=C1)OC
Computed Properties
- Exact Mass: 256.10998
- Monoisotopic Mass: 256.109944368g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 3
- Heavy Atom Count: 19
- Rotatable Bond Count: 4
- Complexity: 282
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 1
- Undefined Bond Stereocenter Count: 0
- XLogP3: 3.4
- Topological Polar Surface Area: 38.7Ų
Experimental Properties
- PSA: 38.69
Phenol,4-[(1E)-2-(3,4-dimethoxyphenyl)ethenyl]- Related Literature
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Mark D. Allendorf,Alauddin Ahmed,Tom Autrey,Jeffrey Camp,Eun Seon Cho,Maciej Haranczyk,Abhi Karkamkar,Di-Jia Liu,Katie R. Meihaus,Iffat H. Nayyar,Roman Nazarov,Donald J. Siegel,Vitalie Stavila,Jeffrey J. Urban,Srimukh Prasad Veccham,Brandon C. Wood Energy Environ. Sci., 2018,11, 2784-2812
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Luis Miguel Azofra,Douglas R. MacFarlane,Chenghua Sun Chem. Commun., 2016,52, 3548-3551
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Raktani Bikshapathi,Sai Prathima Parvathaneni,Vaidya Jayathirtha Rao Green Chem., 2017,19, 4446-4450
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5. An integrated microfluidic 3D tumor system for parallel and high-throughput chemotherapy evaluation†Dan Liu,Rui Hu,Zhongchao Huang,Meilin Sun,Kai Han Analyst, 2020,145, 6447-6455
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